3-[3-[(2,4-Dichlorophenyl)methoxy]phenyl]-1-[(3-methylphenyl)methyl]pyrazole

• IUPAC Name: 3-[3-[(2,4-dichlorophenyl)methoxy]phenyl]-1-[(3-methylphenyl)methyl]pyrazole
• InChI: InChI=1S/C24H20Cl2N2O/c1-17-4-2-5-18(12-17)15-28-11-10-24(27-28)19-6-3-7-22(13-19)29-16-20-8-9-21(25)14-23(20)26/h2-14H,15-16H2,1H3
• InChI Key: PDMYJVVWUUTAPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=CC(=N2)C3=CC(=CC=C3)OCC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C24H20Cl2N2O
• Molecular Weight: 423.3 g/mol

Description

This compound is a pyrazole derivative. Pyrazole derivatives are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities.

Synthesis Analysis

The synthesis of pyrazole derivatives involves the use of hydrazine-coupled pyrazoles. The structures of these synthesized compounds were verified using elemental microanalysis, FTIR, and 1H NMR techniques.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives was confirmed using elemental microanalysis, FTIR, and 1H NMR techniques.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrazole derivatives include the coupling of hydrazine with pyrazoles. Protodeboronation of pinacol boronic esters is also reported, which is a radical approach.

Scientific Research Applications

3-[3-[(2,4-Dichlorophenyl)methoxy]phenyl]-1-[(3-methylphenyl)methyl]pyrazole has a variety of potential applications in scientific research. It has been studied for its potential use as a fungicide, insecticide, and herbicide. Additionally, it has been studied for its potential use as an anti-inflammatory, anti-tumor, and anti-cancer agent. It has also been studied for its potential use as an insect repellent and as a potential treatment for skin diseases.

Mechanism of Action

The exact mechanism of action of 3-[3-[(2,4-Dichlorophenyl)methoxy]phenyl]-1-[(3-methylphenyl)methyl]pyrazole is still not fully understood. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of acetylcholine. This inhibition results in increased levels of acetylcholine in the body, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it is believed to have a variety of effects on the body. It has been shown to have anti-inflammatory effects, which can help reduce inflammation in the body. It has also been shown to have anti-tumor and anti-cancer effects, which can help reduce the risk of certain types of cancer. Additionally, it has been shown to have insect repellent effects, which can help protect against certain types of insects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[3-[(2,4-Dichlorophenyl)methoxy]phenyl]-1-[(3-methylphenyl)methyl]pyrazole for lab experiments include its low cost and its relatively simple synthesis method. Additionally, it has a variety of potential applications in scientific research. However, there are some limitations to using this compound for lab experiments. For example, it is not approved for use in humans, so it cannot be used for clinical trials. Additionally, its exact mechanism of action is still not fully understood, so further research is needed to understand its full effects.

Future Directions

There are a variety of potential future directions for 3-[3-[(2,4-Dichlorophenyl)methoxy]phenyl]-1-[(3-methylphenyl)methyl]pyrazole research. One possible direction is to further investigate its potential use as an anti-inflammatory, anti-tumor, and anti-cancer agent. Additionally, further research could be conducted to determine its exact mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to investigate its potential use as an insect repellent. Finally, further research could be conducted to explore its potential use in other areas, such as agriculture and veterinary medicine.

Synthesis Methods

3-[3-[(2,4-Dichlorophenyl)methoxy]phenyl]-1-[(3-methylphenyl)methyl]pyrazole can be synthesized through a multi-step process. The first step involves the reaction of 2,4-dichlorophenylacetonitrile with ethyl orthoformate and pyridine to produce 4-(2,4-dichlorophenyl)-3-methyl-2-pyridin-2-yl-butan-2-one. This intermediate is then reacted with ethyl chloroformate and sodium hydroxide to form this compound.